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Introduction
Cyclopentadienones are versatile building blocks in organic synthesis, serving as precursors to

a wide array of complex molecules, including natural products and pharmacologically active

compounds. Their utility stems from their reactivity as dienes in Diels-Alder reactions and their

susceptibility to various cycloaddition and rearrangement reactions. Diiron nonacarbonyl,
Fe₂(CO)₉, has emerged as a valuable reagent for the synthesis of cyclopentadienones and

their corresponding iron tricarbonyl complexes. This document provides detailed application

notes and experimental protocols for the synthesis of cyclopentadienones mediated by diiron
nonacarbonyl, focusing on two primary methodologies: the Noyori [3+2] cycloaddition of α,α'-

dibromo ketones and the intramolecular cyclization of diynes.

Diiron nonacarbonyl is an air-stable, orange solid that serves as a reactive source of Fe(0).[1]

Unlike the highly toxic and volatile iron pentacarbonyl, Fe(CO)₅, diiron nonacarbonyl is a

safer and more manageable precursor for many synthetic applications.[1]

I. Synthesis via Noyori [3+2] Cycloaddition
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The Noyori [3+2] reaction is a powerful method for the construction of five-membered rings,

including cyclopentadienones, through the reaction of α,α'-dibromo ketones with a suitable two-

atom component, facilitated by diiron nonacarbonyl.[1] The reaction is believed to proceed

through the formation of an oxyallyl-iron(II) intermediate.

Reaction Mechanism
The proposed mechanism for the Noyori [3+2] cycloaddition for the synthesis of

cyclopentadienones is depicted below. The reaction is initiated by the oxidative addition of the

α,α'-dibromo ketone to a low-valent iron species generated from diiron nonacarbonyl. This is

followed by the elimination of bromide ions to form a key oxyallyl-iron intermediate. This

intermediate then undergoes a [3+2] cycloaddition with an alkene or alkyne, followed by

subsequent elimination or rearrangement to afford the cyclopentadienone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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